Cas no 2108047-87-4 (N,N-dimethylspiro3.3heptane-2-carboxamide)

• Product Name: N,N-dimethylspiro3.3heptane-2-carboxamide
• CAS No: 2108047-87-4
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• MDL: MFCD34600758
• CID: 5612148
• PubChem ID: 165764993
• Update Time: 2025-06-13

N,N-dimethylspiro3.3heptane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethylspiro[3.3]heptane-2-carboxamide
• EN300-3469971
• 2108047-87-4
• N,N-dimethylspiro3.3heptane-2-carboxamide

• MDL： MFCD34600758
• Inchi： 1S/C10H17NO/c1-11(2)9(12)8-6-10(7-8)4-3-5-10/h8H,3-7H2,1-2H3
• InChI Key： RIYGGDGVDMSKNF-UHFFFAOYSA-N
• SMILES： O=C(C1CC2(CCC2)C1)N(C)C

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3Ų

Additional information on N,N-dimethylspiro3.3heptane-2-carboxamide

Comprehensive Analysis of N,N-dimethylspiro[3.3]heptane-2-carboxamide (CAS No. 2108047-87-4): Properties, Applications, and Industry Insights

N,N-dimethylspiro[3.3]heptane-2-carboxamide (CAS No. 2108047-87-4) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research due to its spirocyclic framework and functional versatility. This molecule features a spiro[3.3]heptane core, a rigid bicyclic system that enhances stereochemical control and metabolic stability, making it valuable for drug discovery. The carboxamide group and N,N-dimethyl substitution further contribute to its solubility and binding affinity, aligning with modern medicinal chemistry trends.

Recent studies highlight the growing demand for spirocyclic compounds like N,N-dimethylspiro[3.3]heptane-2-carboxamide in high-performance materials and bioactive molecules. Researchers are exploring its potential in central nervous system (CNS) drug development, leveraging its ability to cross the blood-brain barrier. Industry forums frequently discuss its role in fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery. Keywords such as "spirocyclic scaffold applications" and "CAS 2108047-87-4 supplier" trend in scientific databases, reflecting commercial and academic interest.

The synthesis of N,N-dimethylspiro[3.3]heptane-2-carboxamide typically involves multistep organic reactions, including cyclization and amide coupling. Advanced techniques like flow chemistry and catalyzed asymmetric synthesis are being optimized to improve yield and enantioselectivity—key concerns for GMP manufacturing. Environmental sustainability is another focal point; green chemistry principles are applied to reduce waste in its production, addressing ESG (Environmental, Social, and Governance) metrics demanded by investors.

Analytical characterization of this compound relies on NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm its three-dimensional conformation. Such data is critical for patent applications and regulatory submissions, particularly in the pharmaceutical sector. The compound’s logP and pKa values are frequently queried in ADME (Absorption, Distribution, Metabolism, Excretion) studies, underscoring its relevance in preclinical research.

Market analysts note rising investments in specialty chemicals containing spiro motifs, driven by their utility in agrochemicals and electronic materials. CAS No. 2108047-87-4 is often compared to analogous spirocyclic carboxamides in structure-activity relationship (SAR) studies. FAQs like "Is N,N-dimethylspiro[3.3]heptane-2-carboxamide biodegradable?" or "What are the alternatives to CAS 2108047-87-4?" dominate niche search engines, indicating end-user curiosity about safety and substitutes.

In conclusion, N,N-dimethylspiro[3.3]heptane-2-carboxamide exemplifies innovation in small-molecule therapeutics and material science. Its patent landscape and supply chain dynamics are closely monitored, with collaborations between academia and biotech startups accelerating its adoption. As computational chemistry tools evolve, this compound’s molecular docking potential will likely expand, solidifying its place in next-gen R&D pipelines.